
Bax activator-1 solubility and stability in culture
media

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bax activator-1

Cat. No.: B1667766 Get Quote

Application Notes and Protocols: Bax Activator-
1
For Researchers, Scientists, and Drug Development Professionals

Introduction
Bax activator-1, also known as compound 106 or BTSA1, is a small molecule that directly

activates the pro-apoptotic protein Bax.[1][2][3] As a key mediator of the intrinsic apoptotic

pathway, Bax activation represents a promising therapeutic strategy for inducing cell death in

cancer cells that have developed resistance to conventional therapies. These application notes

provide detailed information on the solubility and stability of Bax activator-1 in common cell

culture media, along with protocols for its use in experimental settings.
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Property Value Reference(s)

Molecular Weight 488.62 g/mol [2][3]

Formula C₂₉H₃₆N₄O₃

Appearance Solid

Solubility (DMSO) 250 mg/mL (with sonication)

Storage (Powder)
-20°C for 3 years; 4°C for 2

years

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month

Signaling Pathway of Bax Activator-1
Bax activator-1 induces apoptosis by directly binding to and activating the Bax protein. The

signaling cascade is initiated in the cytosol and culminates in the permeabilization of the

mitochondrial outer membrane, a critical step in the intrinsic apoptotic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667766?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

